Cas no 79569-92-9 (2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester)

2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester structure
79569-92-9 structure
Product name:2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
CAS No:79569-92-9
MF:C15H21NO2
MW:247.33274435997
CID:574321
PubChem ID:44150520

2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
    • ethyl 2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)acrylate
    • ethyl (Z)-2-cyano-3-(3,3-dimethylnorbornan-2-yl)prop-2-enoate
    • Ethyl 2-cyano-3-(3,3-dimethylbicyclo(2.2.1)hept-2-yl)acrylate
    • EINECS 279-182-0
    • 79569-92-9
    • Inchi: InChI=1S/C15H21NO2/c1-4-18-14(17)11(9-16)8-13-10-5-6-12(7-10)15(13,2)3/h8,10,12-13H,4-7H2,1-3H3/b11-8+
    • InChI Key: CRJHOSYAIWNIDS-DHZHZOJOSA-N
    • SMILES: CCOC(=O)C(=CC1C2CCC(C2)C1(C)C)C#N

Computed Properties

  • Exact Mass: 247.157
  • Monoisotopic Mass: 247.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.095
  • Boiling Point: 349.4°C at 760 mmHg
  • Flash Point: 166.5°C
  • Refractive Index: 1.54

2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester Related Literature

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